Cas no 1797889-30-5 (2-{[4-(1,3-thiazol-2-yloxy)-[1,4'-bipiperidine]-1'-yl]sulfonyl}benzonitrile)

• Product Name: 2-{[4-(1,3-thiazol-2-yloxy)-[1,4'-bipiperidine]-1'-yl]sulfonyl}benzonitrile
• CAS No: 1797889-30-5
• MF: C₂₀H₂₄N₄O₃S₂
• MW: 432.559561729431
• CID: 5374176
• Update Time: 2025-06-08

2-{[4-(1,3-thiazol-2-yloxy)-[1,4'-bipiperidine]-1'-yl]sulfonyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[[4-(2-Thiazolyloxy)[1,4′-bipiperidin]-1′-yl]sulfonyl]benzonitrile
• 2-{[4-(1,3-thiazol-2-yloxy)-[1,4'-bipiperidine]-1'-yl]sulfonyl}benzonitrile

• Inchi： 1S/C20H24N4O3S2/c21-15-16-3-1-2-4-19(16)29(25,26)24-12-5-17(6-13-24)23-10-7-18(8-11-23)27-20-22-9-14-28-20/h1-4,9,14,17-18H,5-8,10-13H2
• InChI Key： FNHQBDKIPQYVEA-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC=C1S(N1CCC(N2CCC(OC3=NC=CS3)CC2)CC1)(=O)=O

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 617.5±65.0 °C(Predicted)
• pka: 7.57±0.40(Predicted)

Additional information on 2-{[4-(1,3-thiazol-2-yloxy)-[1,4'-bipiperidine]-1'-yl]sulfonyl}benzonitrile

2-{[4-(1,3-thiazol-2-yloxy)-[1,4'-bipiperidine]-1'-yl]sulfonyl}benzonitrile: A Comprehensive Overview

The compound with CAS No 1797889-30-5, known as 2-{[4-(1,3-thiazol-2-yloxy)-[1,4'-bipiperidine]-1'-yl]sulfonyl}benzonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a benzonitrile core, a sulfonyl group, and a bipiperidine framework. The presence of the thiazole ring further enhances its structural complexity and potential biological activity.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of cancer and neurodegenerative diseases. The bipiperidine moiety is known to confer unique pharmacokinetic properties, including improved bioavailability and enhanced tissue penetration. This makes the compound an attractive candidate for drug development programs targeting diseases with complex pathophysiology.

The synthesis of 2-{[4-(1,3-thiazol-2-yloxy)-[1,4'-bipiperidine]-1'-yl]sulfonyl}benzonitrile involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound can be produced on a larger scale for preclinical testing. The use of thiazole derivatives in this synthesis is particularly innovative, as it introduces a functional group with known bioactivity into the molecule.

In terms of biological activity, this compound has demonstrated potent inhibitory effects on key enzymes involved in inflammation and oxidative stress. For instance, studies have shown that it can effectively inhibit the activity of cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB), which are central players in inflammatory processes. This suggests that the compound may have therapeutic potential in conditions such as arthritis, inflammatory bowel disease, and other inflammatory disorders.

Furthermore, the sulfonyl group in the molecule plays a critical role in its pharmacodynamic properties. Sulfonyl-containing compounds are often associated with improved solubility and stability, which are essential for drug candidates. Recent research has also explored the ability of this compound to modulate ion channels, particularly those involved in pain signaling. This opens up new avenues for its application in pain management therapies.

The structural versatility of 2-{[4-(1,3-thiazol-2-yloxy)-[1,4'-bipiperidine]-1'-yl]sulfonyl}benzonitrile makes it an ideal scaffold for further chemical modifications. By altering substituents on the thiazole ring or modifying the bipiperidine framework, researchers can potentially enhance its selectivity and efficacy against specific targets. Such modifications could lead to the development of next-generation drugs with improved therapeutic profiles.

In conclusion, CAS No 1797889-30-5 represents a promising lead compound in medicinal chemistry. Its unique structure and diverse biological activities position it as a valuable tool for advancing our understanding of disease mechanisms and developing novel therapeutic agents. As research continues to uncover its full potential, this compound is likely to play a significant role in shaping future drug discovery efforts.